N-(2,3-dichlorophenyl)-2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]acetamide
• InChI: InChI=1S/C12H9Cl2F3N4O2/c1-20-10(12(15,16)17)19-21(11(20)23)5-8(22)18-7-4-2-3-6(13)9(7)14/h2-4H,5H2,1H3,(H,18,22)
• InChI Key: JEWPVTLRWAJQEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CC(=O)NC2=C(C(=CC=C2)Cl)Cl)C(F)(F)F
• Molecular Formula: C12H9Cl2F3N4O2
• Molecular Weight: 369.12 g/mol

Description

N-(2,3-dichlorophenyl)-2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide is a useful research compound. Its molecular formula is C12H9Cl2F3N4O2 and its molecular weight is 369.13. The purity is usually 95%.
The exact mass of the compound N-(2,3-dichlorophenyl)-2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Studies and Intermolecular Interactions

Structures of two acetamide derivatives were analyzed, revealing V-shaped molecules and various intermolecular interactions such as N–H···O, N–H···N, and C–H···π interactions, contributing to the generation of 3-D arrays. These structural insights are crucial for understanding how similar acetamide compounds might behave in solid states or when designing new materials with specific properties (Boechat et al., 2011).

Spectroscopic and Quantum Mechanical Studies

Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs provided insights into vibrational spectra, electronic properties, and ligand-protein interactions. Such studies are essential for assessing the biological activity and material properties of acetamide derivatives, potentially guiding the design of novel compounds for specific applications (Mary et al., 2020).

Cholinesterase Inhibition and Molecular Docking

Research on 1,2,4-triazole derivatives including cholinesterase inhibition and molecular docking studies illustrates the therapeutic potential of acetamide derivatives in treating conditions like Alzheimer's disease. Such compounds showed moderate to good activities against acetylcholinesterase and butyrylcholinesterase, indicating their relevance in pharmaceutical research (Riaz et al., 2020).

Antimicrobial Activity

The antimicrobial activity of novel thiazolidinone and acetidinone derivatives was explored, demonstrating the potential of acetamide compounds in developing new antibiotics. Understanding the antimicrobial properties of such derivatives is crucial for addressing the growing concern of antibiotic resistance (Mistry et al., 2009).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of acetamide derivatives, such as N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]acetamide, provides foundational knowledge for synthesizing similar compounds with potential applications in materials science, medicinal chemistry, and catalysis (Negrebetsky et al., 2008).